molecular formula C21H16N6O5 B2534127 N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)-5-(furan-2-yl)isoxazole-3-carboxamide CAS No. 1207027-71-1

N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)-5-(furan-2-yl)isoxazole-3-carboxamide

Cat. No. B2534127
M. Wt: 432.396
InChI Key: RFWPVFLWBKBKIO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)-5-(furan-2-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C21H16N6O5 and its molecular weight is 432.396. The purity is usually 95%.
BenchChem offers high-quality N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)-5-(furan-2-yl)isoxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)-5-(furan-2-yl)isoxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Compound Synthesis

Research in the field often focuses on the synthesis of novel compounds with potential bioactive properties. For instance, the work by Sanad and Mekky (2018) illustrates the creation of enaminone incorporating dibromobenzofuran moiety as versatile precursors for novel azines and azolotriazines, highlighting the synthetic strategies that could be applicable to the compound of interest (Sanad & Mekky, 2018). Such methodologies are essential for advancing the synthesis of complex molecules for further biological evaluation.

Bioactive Potential and Anticancer Activities

The exploration of bioactive potential, particularly anticancer activities, is a significant area of research. Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines derivatives, investigating their anticancer and anti-5-lipoxygenase agents, demonstrating the interest in pyrazole and pyrimidine derivatives for therapeutic applications (Rahmouni et al., 2016). These studies provide a framework for evaluating similar compounds' potential anticancer properties.

Antimicrobial and Antifungal Activities

The assessment of antimicrobial and antifungal activities is another critical research application. El Azab and Khaled (2015) discussed the synthesis of multifunctional heterocycles with potential antimicrobial and antifungal activities, offering insights into the evaluation process for new compounds' bioactivity (El Azab & Khaled, 2015). This area of research is pertinent to the compound , considering the ongoing search for new antimicrobial agents.

Heterocyclic Chemistry

Heterocyclic chemistry, particularly the synthesis and functionalization of pyrazole, pyrimidine, and isoxazole rings, forms the core of many research endeavors. The synthesis of novel isoxazolines and isoxazoles from pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives, as discussed by Rahmouni et al. (2014), exemplifies the type of chemical exploration relevant to the compound of interest (Rahmouni et al., 2014). This research underscores the versatility and bioactive potential of heterocyclic compounds.

properties

IUPAC Name

N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-(furan-2-yl)pyrazol-3-yl]-5-(furan-2-yl)-1,2-oxazole-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H16N6O5/c1-11-12(2)22-21(24-19(11)28)27-18(10-13(25-27)15-5-3-7-30-15)23-20(29)14-9-17(32-26-14)16-6-4-8-31-16/h3-10H,1-2H3,(H,23,29)(H,22,24,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RFWPVFLWBKBKIO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(N=C(NC1=O)N2C(=CC(=N2)C3=CC=CO3)NC(=O)C4=NOC(=C4)C5=CC=CO5)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H16N6O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

432.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(furan-2-yl)-1H-pyrazol-5-yl)-5-(furan-2-yl)isoxazole-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.